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Compound of Interest

Compound Name: 4-Phenoxycyclohexanone

Cat. No.: B3107539

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Phenoxycyclohexanone (CAS No.
161194-41-8) was not available at the time of this writing. The following guidance is based on
the chemical structure of 4-Phenoxycyclohexanone, which contains a cyclohexanone (a
cyclic ketone) and a phenoxy (ether) functional group, as well as safety data for structurally
similar compounds and general principles of laboratory safety.[1][2] It is imperative to handle
this compound with caution and to reassess safety procedures if more specific hazard
information becomes available.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Phenoxycyclohexanone. The procedural, step-

by-step guidance is designed to directly answer operational questions and ensure the highest
standards of laboratory safety.

Hazard Identification and Risk Assessment

Due to the lack of specific toxicological data, a conservative approach to hazard assessment is
necessary. The hazards are inferred from the functional groups present and data on similar
molecules.

e Cyclic Ketone Moiety: Cyclohexanone and its derivatives can be irritants to the skin, eyes,
and respiratory system.[3][4] Some may have anesthetic effects or cause dizziness and
headaches upon inhalation of vapors.
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» Phenoxy (Ether) Moiety: Ethers, as a class of compounds, can form explosive peroxides
upon storage, especially when exposed to air and light.[5] While phenoxy groups are
generally more stable than aliphatic ethers, the potential for peroxide formation should not be
entirely dismissed. Some phenoxy compounds can also be irritating to the skin and eyes.

Inferred Potential Hazards:

o Skin and Eye Irritation: May cause irritation upon direct contact.[3]

o Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[3]
e Peroxide Formation: Potential to form explosive peroxides over time.

o Flammability: While likely a solid with a high flash point, it should be kept away from ignition
sources.[1]

Globally Harmonized System (GHS) Pictograms (Anticipated):

Based on the potential hazards of similar compounds, the following GHS pictograms may be
relevant:

Pictogram Hazard Class Hazard Statement

o H315: Causes skin irritation.
Skin Irritant (Category 2), Eye )
) H319: Causes serious eye
Irritant (Category 2A), o
) ] irritation. H335: May cause
Respiratory Tract Irritant ) o
respiratory irritation.[6][7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the
recommended PPE for handling 4-Phenoxycyclohexanone.
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Body Part

PPE Recommendation

Rationale and Best
Practices

Hands

Chemical-resistant gloves
(e.g., Butyl rubber or Viton for
extended contact; double-
gloving with nitrile for splash

protection)

Nitrile gloves offer good splash
protection but may have limited
resistance to ketones and
ethers with prolonged contact.
For extended handling, more
robust gloves are
recommended. Inspect gloves
for any signs of degradation or

perforation before use.[9][10]

Eyes/Face

Safety goggles and a face
shield

Standard safety glasses are
insufficient. Chemical splash
goggles that form a seal
around the eyes are
necessary. A face shield
should be worn over the
goggles, especially when
handling larger quantities or
when there is a risk of
splashing.[9][11]

Body

Laboratory coat (flame-

resistant recommended)

A fully buttoned lab coat
protects the skin and personal
clothing from contamination. A
flame-resistant material is an

added precaution.

Respiratory

Use in a certified chemical
fume hood. If engineering
controls are not sufficient, a
NIOSH-approved respirator
with organic vapor cartridges

may be necessary.

A fume hood is the primary
engineering control to prevent
inhalation of dust or vapors.
Respirator use requires a
formal respiratory protection
program, including fit-testing

and training.[10]
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Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to maintain a safe laboratory
environment.

Handling:

Work in a Designated Area: All handling of 4-Phenoxycyclohexanone should be conducted
in a well-ventilated chemical fume hood.[12][13]

e Avoid Inhalation and Contact: Do not breathe dust or vapors. Avoid contact with skin and
eyes.[1]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves
were worn. Do not eat, drink, or smoke in the laboratory.[13]

» Transporting: When moving the chemical, ensure the container is securely sealed and use a
secondary container.

Storage:

Container: Store in a tightly sealed, clearly labeled container.[9]

e Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat
sources.[5]

e Incompatible Materials: Store away from strong oxidizing agents.[1]

» Peroxide Formation: Although the risk may be lower than with other ethers, it is prudent to
date the container upon opening and to test for peroxides periodically if stored for an
extended period.

Spill Management and Emergency Procedures

Immediate and appropriate response to a spill is critical to prevent injury and further
contamination.

Spill Response Workflow:
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Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[1]

 Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water and
give them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Get immediate medical attention.[1]

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory
compliance.

Waste Disposal Procedures:

o Chemical Waste: Unused 4-Phenoxycyclohexanone and solutions containing it should be
collected in a designated, labeled, and sealed hazardous waste container.[14] Do not
dispose of it down the drain.

o Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,
and any other items contaminated with 4-Phenoxycyclohexanone should be placed in a
sealed container and disposed of as hazardous waste.[15]

o Empty Containers: "Empty" containers may still retain chemical residue. They should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

e Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations.[15][16] Consult with your institution's Environmental Health
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and Safety (EH&S) department for specific procedures.

By adhering to these safety protocols, you can minimize the risks associated with handling 4-
Phenoxycyclohexanone and maintain a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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